methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate

• IUPAC Name: methyl 2-[4-(furan-2-ylmethylsulfamoyl)-2-methylphenoxy]acetate
• InChI: InChI=1S/C15H17NO6S/c1-11-8-13(5-6-14(11)22-10-15(17)20-2)23(18,19)16-9-12-4-3-7-21-12/h3-8,16H,9-10H2,1-2H3
• InChI Key: XVIWZYACIWIACU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCC2=CC=CO2)OCC(=O)OC
• Molecular Formula: C15H17NO6S
• Molecular Weight: 339.4 g/mol

Description

Methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate, also known as Fimasartan, is a novel angiotensin II receptor blocker (ARB) that is used for the treatment of hypertension. Fimasartan has been shown to have a high affinity for the AT1 receptor, which is responsible for the vasoconstrictive effects of angiotensin II.

Mechanism of Action

Methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate is a selective AT1 receptor antagonist, which means that it blocks the vasoconstrictive effects of angiotensin II by binding to the AT1 receptor. By blocking the AT1 receptor, methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate reduces blood pressure and improves renal function.
Biochemical and Physiological Effects:
methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate has been shown to reduce blood pressure by blocking the vasoconstrictive effects of angiotensin II. methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate has also been shown to have renoprotective effects by reducing proteinuria and improving renal function. In addition, methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate has been shown to have anti-inflammatory and anti-oxidative effects.

Advantages and Limitations for Lab Experiments

Methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate has several advantages for lab experiments. It is highly selective for the AT1 receptor, which makes it a useful tool for studying the role of the renin-angiotensin system in hypertension and renal disease. methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate is also well-tolerated and has a low incidence of side effects.
One limitation of methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate is that it is not widely available for research purposes. Another limitation is that it is not effective in all patients with hypertension, and some patients may require combination therapy with other antihypertensive agents.

Future Directions

There are several future directions for research on methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate. One area of interest is the use of methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate for the treatment of chronic kidney disease. methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate has been shown to have renoprotective effects in animal models of chronic kidney disease, and further studies are needed to determine its efficacy in humans.
Another area of interest is the use of methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate for the treatment of other cardiovascular diseases, such as heart failure and atherosclerosis. methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate has been shown to have anti-inflammatory and anti-oxidative effects, which may be beneficial in these conditions.
Conclusion:
In conclusion, methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate is a novel angiotensin II receptor blocker that has been shown to be effective in reducing blood pressure and improving renal function. methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate has several advantages for lab experiments, including its high selectivity for the AT1 receptor and low incidence of side effects. Further research is needed to determine the efficacy of methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate in the treatment of chronic kidney disease and other cardiovascular diseases.

Synthesis Methods

The synthesis of methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate involves the reaction of 2-methyl-4-hydroxybenzoic acid with 2-(chloromethyl)-5-methylfuran, followed by the reaction of the resulting intermediate with N-(2-aminoethyl)piperazine and then with methanesulfonyl chloride. The final product, methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate, is obtained after purification and crystallization.

Scientific Research Applications

Methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate has been extensively studied for its antihypertensive effects in both animal and human studies. In a randomized, double-blind, placebo-controlled study, methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate was shown to be effective in reducing blood pressure in patients with mild to moderate hypertension. methyl (4-{[(2-furylmethyl)amino]sulfonyl}-2-methylphenoxy)acetate has also been shown to have renoprotective effects in animal models of chronic kidney disease.